3-Cyclopropyl-4-methoxybenzoic acid

• IUPAC Name: 3-cyclopropyl-4-methoxybenzoic acid
• InChI: InChI=1S/C11H12O3/c1-14-10-5-4-8(11(12)13)6-9(10)7-2-3-7/h4-7H,2-3H2,1H3,(H,12,13)
• InChI Key: PKKIXISBOJSXAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)C2CC2
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol

Description

3-Cyclopropyl-4-methoxybenzoic acid is a synthetic organic compound with a molecular weight of 192.21. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for 3-Cyclopropyl-4-methoxybenzoic acid is 1S/C11H12O3/c1-14-10-5-4-8 (11 (12)13)6-9 (10)7-2-3-7/h4-7H,2-3H2,1H3, (H,12,13). The InChI key is PKKIXISBOJSXAA-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

3-Cyclopropyl-4-methoxybenzoic acid is a powder in physical form. The storage temperature and shipping temperature are not specified.

Scientific Research Applications

• Environmental Phenols Measurement in Human Milk : A study developed a sensitive method using an on-line solid-phase extraction-high performance liquid chromatography-tandem mass spectrometry system for measuring environmental phenols, including methoxybenzoic acid derivatives, in human milk, highlighting the importance of assessing human exposure to these compounds (Ye et al., 2008).

• Antagonistic Studies on Baclofen : Research on 4-amino-3-(5-methoxybenzo[b]furan-2-yl) butanoic acid as an antagonist of baclofen in the cat spinal cord could provide a framework for studying the biological activity of structurally related compounds like 3-Cyclopropyl-4-methoxybenzoic acid (Beattie et al., 1989).

• Spectroscopic Studies on Vanillic Acid : The investigation of vanillic acid (3-methoxy-4-hydroxybenzoic acid) for its spectral fingerprints and potential analytical applications provides an example of how related methoxybenzoic acids can be studied for their physical and chemical properties (Clavijo et al., 2008).

• Reproductive Toxicity of Similar Phenolic Compounds : A systematic review focused on the reproductive toxicity of benzophenone-3, a compound sharing phenolic characteristics with methoxybenzoic acids, suggesting potential areas of toxicological research for similar compounds (Ghazipura et al., 2017).

• Glycosidase and Glycogen Phosphorylase Inhibiting Activities : Research on the leaves of Cyclocarya paliurus led to the discovery of compounds with significant alpha-glucosidase and glycogen phosphorylase inhibitory activities, highlighting the potential for natural products with methoxy groups to serve as sources for bioactive compounds (Li et al., 2008).

Safety and Hazards

The safety information for 3-Cyclopropyl-4-methoxybenzoic acid indicates that it may cause skin irritation and serious eye damage. It may also cause damage to organs (Lungs) through prolonged or repeated exposure if inhaled. It is harmful to aquatic life. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/eye protection/face protection.